Cas no 113827-86-4 (1,2,4,5-tetrafluoro-3-propoxybenzene)
113827-86-4 structure
Product Name:1,2,4,5-tetrafluoro-3-propoxybenzene
CAS No:113827-86-4
MF:C9H8F4O
MW:208.152836799622
CID:2611729
PubChem ID:13805727
Update Time:2025-04-21
1,2,4,5-tetrafluoro-3-propoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-tetrafluoro-3-propoxybenzene
- Benzene, 1,2,4,5-tetrafluoro-3-propoxy-
- 113827-86-4
- DTXCID70500820
- SCHEMBL19795478
- DTXSID60550036
-
- Inchi: 1S/C9H8F4O/c1-2-3-14-9-7(12)5(10)4-6(11)8(9)13/h4H,2-3H2,1H3
- InChI Key: JOUXRDULVSMQKC-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1OCCC)F)F)F
Computed Properties
- Exact Mass: 208.05112752Da
- Monoisotopic Mass: 208.05112752Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
1,2,4,5-tetrafluoro-3-propoxybenzene Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
113827-86-4 (1,2,4,5-tetrafluoro-3-propoxybenzene) Related Products
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